Cas no 1808569-48-3 (N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide)

N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26679557
- N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide
- 1808569-48-3
- Z1230424864
- AKOS033178500
- N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-2,3,3a,4,5,6,7,7a-octahydroindol-1-yl)acetamide
- CCG-357938
-
- Inchi: 1S/C19H31N3O/c1-15-12-16-8-4-5-9-17(16)22(15)13-18(23)21(2)19(14-20)10-6-3-7-11-19/h15-17H,3-13H2,1-2H3
- InChI Key: YDFUSFAXXTWTHM-UHFFFAOYSA-N
- SMILES: O=C(CN1C(C)CC2CCCCC12)N(C)C1(C#N)CCCCC1
Computed Properties
- Exact Mass: 317.246712621g/mol
- Monoisotopic Mass: 317.246712621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 47.3Ų
N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-26679557-0.05g |
N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide |
1808569-48-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide Related Literature
-
Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
-
Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
-
Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
-
Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide
Comprehensive Analysis of N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide (CAS No. 1808569-48-3)
In the rapidly evolving field of pharmaceutical and chemical research, N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide (CAS No. 1808569-48-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyanocyclohexyl and octahydroindole moieties, represents a promising candidate for drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which could pave the way for novel therapeutic agents.
The chemical structure of N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide features a cyclohexyl ring substituted with a cyano group, coupled with a methylated indole core. This combination enhances its stability and bioavailability, making it a subject of interest in medicinal chemistry. Recent studies have explored its potential as a modulator of specific biological pathways, aligning with current trends in precision medicine and targeted therapy.
One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Given the growing demand for cost-effective and sustainable chemical processes, researchers are investigating optimized synthesis methods for CAS No. 1808569-48-3. Advances in catalysis and green chemistry have provided new avenues for producing this compound with higher yields and lower environmental impact.
Another hot topic is the potential pharmacological applications of N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide. Preliminary data suggest its relevance in neurological disorders and metabolic diseases, areas where unmet medical needs remain high. The compound's ability to interact with receptors and enzymes in the central nervous system has sparked interest in its use for neuroprotection and cognitive enhancement.
From a commercial perspective, CAS No. 1808569-48-3 is gaining traction in the pharmaceutical and biotechnology industries. Companies are investing in high-throughput screening to identify its potential as a lead compound. Additionally, its patent landscape and intellectual property considerations are being closely monitored, as they play a critical role in its market viability.
In conclusion, N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide (CAS No. 1808569-48-3) stands at the intersection of innovation and practical application. Its unique chemical properties and biological potential make it a compelling subject for ongoing research. As the scientific community continues to unravel its mysteries, this compound may soon find its place in the next generation of therapeutic solutions.
1808569-48-3 (N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide) Related Products
- 1934645-67-6(6-methyl-2H,3H,6H-1lambda6-pyrazolo4,3-d1,2thiazole-1,1,3-trione)
- 389811-66-9({[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate)
- 4394-04-1(2-(2,6-dimethylphenyl)aminopyridine-3-carboxylic acid)
- 1241685-03-9(1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-2-piperidin-1-ylethanone)
- 1806968-99-9(4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine)
- 1424369-06-1(3,4,5,6-tetrachloro-N-[4-(dimethylamino)-3,5-difluorophenyl]pyridine-2-carboxamide)
- 1355641-46-1(3-(3-methoxy-4-nitrophenyl)prop-2-enal)
- 1396800-31-9(N,N-dimethyl-2-{4-2-(trifluoromethyl)benzamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide)
- 929972-75-8(Cyanomethyl 3-sulfamoylbenzoate)
- 27076-50-2((4-Chlorophenyl)(1H-indol-1-yl)methanone)


